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In-Depth Technical Guide to Tanghinin
For Researchers, Scientists, and Drug Development Professionals

Abstract
Tanghinin, a potent cardenolide glycoside, has garnered significant interest within the scientific

community for its notable cytotoxic activities against various cancer cell lines. This technical

guide provides a comprehensive overview of the molecular characteristics, biological functions,

and relevant experimental methodologies associated with Tanghinin. The information is

curated to support ongoing research and drug development endeavors, presenting key data in

a structured format, including detailed experimental protocols and a visualization of its

proposed signaling pathway.

Molecular Profile
Tanghinin is a natural compound isolated from plant sources, most notably the seeds of

Cerbera manghas.[1] Its chemical structure is characterized by a steroid nucleus with a lactone

ring and a sugar moiety, classifying it as a cardenolide glycoside.

Physicochemical Properties
A summary of the key molecular and physical properties of Tanghinin is presented in the table

below. This data is essential for its handling, formulation, and experimental design.
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Property Value Source

Molecular Formula C₃₂H₄₆O₁₀ [1]

Molecular Weight 590.7 g/mol [1]

Monoisotopic Mass 590.30909766 Da [1]

Topological Polar Surface Area 133 Å² [1]

XLogP3-AA 1.8 [1]

Biological Activity and Mechanism of Action
Tanghinin exhibits significant cytotoxic effects against a range of cancer cells, including oral

human epidermoid carcinoma (KB), human breast cancer (BC), and human small cell lung

cancer.[1] Its primary mechanism of action is attributed to the inhibition of the Na⁺/K⁺-ATPase

pump, a transmembrane protein essential for maintaining cellular ion gradients.

Signaling Pathway
The inhibition of Na⁺/K⁺-ATPase by Tanghinin initiates a cascade of intracellular events

leading to apoptosis. This pathway involves both intrinsic and extrinsic apoptotic routes. The

disruption of the ion balance leads to the activation of Src kinase, which can influence other

signaling pathways such as the EGFR pathway. Ultimately, this leads to the activation of

caspases, including caspase-3, -8, and -9, culminating in programmed cell death.[2][3][4]
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Proposed Signaling Pathway of Tanghinin-Induced Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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